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Compound of Interest

(4R,7S)-7-isopropyl-4-
Compound Name:
methyloxepan-2-one

Cat. No.: B1245907

CAS Number: 68330-67-6 (Note on CAS Number Discrepancy)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of (-)-Mintlactone, a monoterpenoid
found in various Mentha species. While the user-specified CAS number is 68330-67-6, it is
crucial to note that publicly available chemical databases consistently associate this number
with 3,4-Menthone lactone or 6-Hydroxy-3,7-dimethyloctanoic acid lactone, compounds
structurally distinct from (-)-Mintlactone. The correct CAS number for the (-)-enantiomer of
Mintlactone is 38049-04-6. This guide will focus on (-)-Mintlactone, also referred to as
(6R,7aR)-3,6-dimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one, while acknowledging the
CAS number provided in the query. Information on the racemic mixture or unspecified
stereoisomers, often associated with CAS number 13341-72-5, will also be included where
relevant. This document details its chemical and physical properties, synthesis methodologies,
and known biological activities, with a focus on genotoxicity studies. Experimental protocols for
key assays are provided, and quantitative data is summarized in tabular format. Due to the lack
of information on specific signaling pathways for (-)-Mintlactone, an experimental workflow for
its genotoxicity assessment is presented as a mandatory visualization.

Chemical and Physical Properties

(-)-Mintlactone is a bicyclic monoterpene lactone. Its chemical structure and properties are
summarized below. It is a colorless to pale yellow liquid with a characteristic minty odor.[1] It is

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1245907?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/642875
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

soluble in organic solvents like ethanol and ether but has limited solubility in water.[1]

Property Value Source(s)
Molecular Formula C10H1402 [1][2]
Molecular Weight 166.22 g/mol [1]

(6R,7aR)-3,6-dimethyl-
IUPAC Name 5,6,7,7a-tetrahydro-4H-1- [1]
benzofuran-2-one

CAS Number 38049-04-6 [1]12]
Colorless to pale yellow clear

Appearance o [3]
liquid

- : 303.73 °C @ 760.00 mm Hg
Boiling Point , [3]
(estimated)

_ 255.00 °F (123.90 °C)
Flash Point ) [3]
(estimated)

0.001000 mmHg @ 25.00 °C
Vapor Pressure . [3]
(estimated)

logP (o/w) 1.9 (estimated) [1]

o 725.4 mg/L (for Mintlactone
Water Solubility CAS 13341.72-5) [4]

Synthesis of (-)-Mintlactone

Several synthetic routes to (-)-Mintlactone have been reported, often starting from naturally
occurring monoterpenes.

Synthesis from Hydroxymenthofurolactone

A common industrial method involves the hydrogenation of hydroxymenthofurolactone.[5]

Experimental Protocol:
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e Hydrogenation: 400 g (2.20 mol) of hydroxymenthofurolactone is dissolved in 1,000 g of 10%
sodium hydroxide solution with 2.0 g of Palladium on carbon (Pd/C) catalyst in an autoclave.
The mixture is hydrogenated at 20 bar and 25-30°C for 2 hours.[5]

 Acidification and Extraction: After cooling and catalyst removal, the filtrate's pH is adjusted
from 13 to 1 using 570 g of 30% sulfuric acid. The resulting oil phase is extracted with 600 g
of toluene.[5]

e Cyclization: 5 g of concentrated sulfuric acid is added to the toluene extract, and the mixture
is boiled under reflux for 3 hours using a water separator, removing approximately 60 g of
water.[5]

 Purification: After cooling, the organic phase is washed with 200 g of water and then distilled
on a 15 cm Vigreux column to yield mintlactone with a purity of 99%.[5]

Synthesis via Intramolecular Propargylic Barbier
Reaction

A concise and efficient synthesis of (-)-Mintlactone has been achieved using a highly
diastereoselective intramolecular propargylic Barbier reaction, followed by an allenol
cyclocarbonylation. Tin(ll) chloride was found to be the most effective reagent for the Barbier
reaction.[6][7]

Biological Activity and Genotoxicity

The biological activity of Mintlactone has been investigated, with a primary focus on its
genotoxic potential. It is also reported to have antifungal and antifeedant properties.[8]

Genotoxicity Studies

A comprehensive assessment of the genotoxic potential of mintlactone (CAS 13341-72-5) has
been conducted through a battery of in vitro and in vivo assays.[4][9][10][11] The results have
shown some contradictions, potentially related to the purity and stability of the test material.[9]

Summary of Genotoxicity Data:
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Concentration/

Assay Test System Results Source(s)
Dose
Bacterial
Reverse S. typhimurium Positive (without
) >1600 u g/plate o [4][12]
Mutation (Ames) TA98 S9 activation)
Test
Bacterial S. typhimurium
Reverse TA98, TA100, Up to 5000 p Negative in other [12]
Mutation (Ames) TA1535, TA1537; gl/plate strains
Test E. coli WP2uvrA
In Vitro
] Human
Mammalian Cell ) Up to 1400 )
) peripheral blood Negative [12]
Micronucleus pg/mL
lymphocytes
Test
In Vivo
) Hsd:ICR (CD-1) 125, 250, and ,
Micronucleus ) Negative [12]
mice 500 mg/kg bw
Test
. Livers of female
In Vivo Comet 125, 250, and -
Hsd:ICR (CD-1) Positive [41[9]
Assay ) 500 mg/kg bw
mice
) Livers of male
In Vivo Comet 125, 250, and )
Hsd:ICR (CD-1) Negative [4119]
Assay ] 500 mg/kg bw
mice
3D
Reconstructed ]
, EpiDerm™ ,
Skin ) 0.1 to 10 mg/mL Negative [12]
_ tissues
Micronucleus
(RSMN) Assay
) Reconstructed
3D Skin Comet ) 1.0, 10, and 100 )
3D Human Skin Negative [12]

Assay

Models

pg/cm?
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Experimental Protocols for Genotoxicity Assays:

o Bacterial Reverse Mutation (Ames) Test: The assay was conducted according to OECD Test
Guideline 471. Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and
Escherichia coli strain WP2uvrA were used. The test substance was evaluated with and
without a metabolic activation system (S9 mix). Tester strains were exposed to mintlactone
via plate incorporation.[12]

 In Vivo Micronucleus and Comet Assay: The studies were performed in compliance with
OECD Test Guidelines 474 and 489, respectively. Male and female Hsd:ICR (CD-1) mice
were administered Mintlactone Sample 1 (96.90% purity) via gavage at dose levels of 125,
250, and 500 mg/kg bw on three consecutive days. Peripheral blood was collected for
micronucleus detection using flow cytometry. For the comet assay, the liver was selected as
the target organ.[12]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of publicly available scientific literature describing specific signaling
pathways or molecular mechanisms of action for (-)-Mintlactone. While the structurally related
monoterpene, menthol, is known to interact with TRP channels and voltage-gated ion channels,
similar studies on (-)-Mintlactone have not been found.[3]

Visualizations

As no specific signaling pathways for (-)-Mintlactone have been identified, the following
diagram illustrates the experimental workflow for the in vivo genotoxicity assessment of
Mintlactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. (-)-Mintlactone | C10H1402 | CID 642875 - PubChem [pubchem.ncbi.nlm.nih.gov]
. (6R,7aR)-3,6-Dimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one [webbook.nist.gov]
. Cellular and Molecular Targets of Menthol Actions - PMC [pmc.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]

1
2
3
4
e 5.US6512126B2 - Process for preparing mint lactone - Google Patents [patents.google.com]
6. A synthesis of (-)-mintlactone - PubMed [pubmed.ncbi.nim.nih.gov]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9

. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1245907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1245907?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/642875
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3/t6-,9-/m1/s1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5513973/
https://www.researchgate.net/publication/356404543_Assessment_of_the_genotoxic_potential_of_mintlactone
https://patents.google.com/patent/US6512126B2/en
https://pubmed.ncbi.nlm.nih.gov/18811204/
https://www.researchgate.net/publication/23276240_A_Synthesis_of_--Mintlactone
https://www.researchgate.net/publication/230097464_Menthofurolactone_A_new_p-menthane_lactone_in_Mentha_piperita_L_Analysis_synthesis_and_olfactory_properties
https://pubmed.ncbi.nlm.nih.gov/34801651/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 10. "Assessment of the Genotoxic Potential of Mintlactone" by Yax Thakkar, Holger
Moustakas et al. [touroscholar.touro.edu]

e 11. Assessment of the genotoxic potential of mintlactone [agris.fao.org]

e 12. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://touroscholar.touro.edu/nymc_fac_pubs/3791/
https://touroscholar.touro.edu/nymc_fac_pubs/3791/
https://agris.fao.org/search/en/providers/122535/records/65df785c0f3e94b9e5d8b9fd
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/Assessment.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/Assessment.pdf
https://www.benchchem.com/product/b1245907#mintlactone-cas-number-68330-67-6
https://www.benchchem.com/product/b1245907#mintlactone-cas-number-68330-67-6
https://www.benchchem.com/product/b1245907#mintlactone-cas-number-68330-67-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1245907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

